Cas no 2287312-66-5 ((4-bromo-1,1-difluorobutan-2-yl)benzene)

• Product Name: (4-bromo-1,1-difluorobutan-2-yl)benzene
• CAS No: 2287312-66-5
• MF: C₁₀H₁₁BrF₂
• MW: 249.095149278641
• CID: 6599714
• PubChem ID: 137944402
• Update Time: 2025-05-20

(4-bromo-1,1-difluorobutan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1,1-difluorobutan-2-yl)benzene
• AKOS040803239
• EN300-1704227
• 2287312-66-5

• Inchi： 1S/C10H11BrF2/c11-7-6-9(10(12)13)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2
• InChI Key： YEEWWONQXGMFNP-UHFFFAOYSA-N
• SMILES： BrCCC(C(F)F)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.00122g/mol
• Monoisotopic Mass: 248.00122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on (4-bromo-1,1-difluorobutan-2-yl)benzene

Recent Advances in the Application of (4-bromo-1,1-difluorobutan-2-yl)benzene (CAS: 2287312-66-5) in Chemical Biology and Pharmaceutical Research

The compound (4-bromo-1,1-difluorobutan-2-yl)benzene (CAS: 2287312-66-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies highlight its role as a versatile intermediate in the development of novel bioactive molecules, particularly in the context of fluorinated compounds, which are increasingly important in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of (4-bromo-1,1-difluorobutan-2-yl)benzene via a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent purity. The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further derivatization. The presence of both bromine and difluoromethylene groups in the molecule provides multiple sites for chemical modification, enabling the creation of diverse libraries of derivatives for biological screening.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of (4-bromo-1,1-difluorobutan-2-yl)benzene exhibit moderate inhibitory effects against several kinase targets implicated in cancer progression. Specifically, a series of compounds derived from this scaffold demonstrated IC50 values in the low micromolar range against EGFR and VEGFR-2, suggesting potential applications in oncology drug development. The difluoromethylene group is believed to enhance membrane permeability and metabolic stability, addressing common challenges in small-molecule drug design.

Recent computational studies have provided insights into the molecular interactions of (4-bromo-1,1-difluorobutan-2-yl)benzene derivatives with biological targets. Molecular docking simulations revealed that the difluoromethylene group forms favorable interactions with hydrophobic pockets in protein binding sites, while the bromine atom serves as an excellent handle for further structure-activity relationship (SAR) exploration. These findings, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscore the compound's utility as a privileged scaffold in fragment-based drug discovery.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in various therapeutic areas. One notable application involves its incorporation into PROTAC (proteolysis targeting chimera) molecules, where it serves as a linker between target-binding and E3 ligase-recruiting moieties. The unique physicochemical properties of (4-bromo-1,1-difluorobutan-2-yl)benzene appear to confer optimal pharmacokinetic properties to these bifunctional molecules.

Looking forward, researchers anticipate that (4-bromo-1,1-difluorobutan-2-yl)benzene will play an increasingly important role in the development of next-generation therapeutics. Current challenges include optimizing synthetic routes for large-scale production and further exploring its structure-activity relationships across different target classes. Ongoing studies are investigating its potential in CNS drug development, leveraging the ability of fluorinated compounds to cross the blood-brain barrier. The compound's versatility and promising preliminary data suggest it will remain a focus of chemical biology research in the coming years.